Cas no 898778-14-8 (Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate)
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate is a synthetic intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structure features a 2,5-dichlorophenyl ketone moiety linked to an ethyl hexanoate ester, offering versatility in further functionalization. The compound’s dichlorophenyl group enhances electrophilic reactivity, facilitating selective bond formation in multi-step syntheses. The ethyl ester group improves solubility in organic solvents, aiding purification and handling. This intermediate is valued for its stability under standard conditions and compatibility with a range of reaction conditions, making it a practical choice for researchers developing complex molecular architectures. Its precise synthesis and purity are critical for reproducibility in advanced chemical applications.
898778-14-8 structure
Product Name:Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate
CAS No:898778-14-8
MF:C14H16Cl2O3
MW:303.181042671204
MDL:MFCD02261366
CID:879008
PubChem ID:24727534
Update Time:2025-06-06
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 6-(2,5-DICHLOROPHENYL)-6-OXOHEXANOATE
- 898778-14-8
- MS-21383
- MFCD02261366
- AKOS016022980
- ETHYL6-(2,5-DICHLOROPHENYL)-6-OXOHEXANOATE
- DTXSID40645752
- Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate
-
- MDL： MFCD02261366
- Inchi： 1S/C14H16Cl2O3/c1-2-19-14(18)6-4-3-5-13(17)11-9-10(15)7-8-12(11)16/h7-9H,2-6H2,1H3
- InChI Key： DNMXJTDHCXJDOI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(CCCCC(=O)OCC)=O)Cl
Computed Properties
- Exact Mass: 302.04800
- Monoisotopic Mass: 302.0476498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 4.29960
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207974-1g |
ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate |
898778-14-8 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 207974-2g |
ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate |
898778-14-8 | 97% | 2g |
￡716.00 | 2022-03-01 | |
| Fluorochem | 207974-5g |
ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate |
898778-14-8 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| TRC | E102570-250mg |
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate |
898778-14-8 | 250mg |
$ 440.00 | 2022-06-05 | ||
| TRC | E102570-500mg |
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate |
898778-14-8 | 500mg |
$ 735.00 | 2022-06-05 | ||
| abcr | AB367962-1 g |
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate; 97% |
898778-14-8 | 1g |
€675.10 | 2022-06-02 | ||
| abcr | AB367962-2 g |
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate; 97% |
898778-14-8 | 2g |
€1,102.80 | 2022-06-02 | ||
| abcr | AB367962-1g |
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate, 97%; . |
898778-14-8 | 97% | 1g |
€747.30 | 2025-04-15 | |
| abcr | AB367962-2g |
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate, 97%; . |
898778-14-8 | 97% | 2g |
€1207.50 | 2025-04-15 | |
| Key Organics Ltd | MS-21383-1G |
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate |
898778-14-8 | >95% | 1g |
£468.00 | 2025-02-09 |
Ethyl 6-(2,5-dichlorophenyl)-6-oxohexanoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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